1-(2-Oxoethyl)-3,4-dihydro-1H-2-benzopyran-6-carbonitrile

• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 1-(2-oxoethyl)-3,4-dihydro-1H-isochromene-6-carbonitrile
• InChI: InChI=1S/C12H11NO2/c13-8-9-1-2-11-10(7-9)4-6-15-12(11)3-5-14/h1-2,5,7,12H,3-4,6H2
• InChI Key: WNZKMPZILQZNOC-UHFFFAOYSA-N
• Canonical SMILES: C1COC(C2=C1C=C(C=C2)C#N)CC=O

Description

1-(2-Oxoethyl)-3,4-dihydro-1H-2-benzopyran-6-carbonitrile is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Dimethylsulfoxide (0.35 mL, 5 mmol) and oxalyl chloride (2M in dichloromethane) (2.2 mL, 4.4 mmol) were stirred in dichloromethane (30 mL) under nitrogen at −78° C. After 10 min, 1-(2-hydroxyethyl)-3,4-dihydro-1H-2-benzopyran-6-carbonitrile (0.48 g, 2.4 mmol) in dichloromethane (50 mL) was added dropwise and the solution stirred at −78° C. for 1 h, before triethylamine (2.5 mL, 18 mmol) was added slowly. The reaction was allowed to warm to room temperature and after 2 h the reaction was quenched by addition of water. Removal of the solvent in vacuo yielded the title compound, which was used in the next step without further purification.